Cas no 889949-25-1 (N-(4-Fluorobenzyl)prop-2-en-1-amine)

• Product Name: N-(4-Fluorobenzyl)prop-2-en-1-amine
• CAS No: 889949-25-1
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD07406236
• CID: 866845
• PubChem ID: 4717882
• Update Time: 2025-09-22

N-(4-Fluorobenzyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorobenzyl)prop-2-en-1-amine
• N-(4-fluorobenzyl)-2-propen-1-amine(SALTDATA: HCl)
• N-[(4-fluorophenyl)methyl]prop-2-en-1-amine
• AKOS000224212
• MFCD07406236
• N-(4-FLUOROBENZYL)-2-PROPEN-1-AMINE
• [(4-fluorophenyl)methyl](prop-2-en-1-yl)amine
• EN300-6478208
• DTXSID40405919
• 889949-25-1
• SCHEMBL19698781

• MDL： MFCD07406236
• Inchi： 1S/C10H12FN/c1-2-7-12-8-9-3-5-10(11)6-4-9/h2-6,12H,1,7-8H2
• InChI Key： PEGGUJZMVWZOLD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCC=C

Computed Properties

• Exact Mass: 165.09500
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.49220